Cas no 1417629-98-1 (Methyl (2S,5S)-5-methylpiperidine-2-carboxylate)
Methyl (2S,5S)-5-methylpiperidine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-4110629
- rac-methyl (2R,5R)-5-methylpiperidine-2-carboxylate
- 1417629-98-1
- Methyl (2S,5S)-5-methylpiperidine-2-carboxylate
-
- Inchi: 1S/C8H15NO2/c1-6-3-4-7(9-5-6)8(10)11-2/h6-7,9H,3-5H2,1-2H3/t6-,7-/m0/s1
- InChI Key: MYXGTBIZVOJNLY-BQBZGAKWSA-N
- SMILES: O(C)C([C@@H]1CC[C@H](C)CN1)=O
Computed Properties
- Exact Mass: 157.110278721g/mol
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 38.3Ų
Methyl (2S,5S)-5-methylpiperidine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4110629-0.05g |
rac-methyl (2R,5R)-5-methylpiperidine-2-carboxylate |
1417629-98-1 | 0.05g |
$924.0 | 2023-05-30 | ||
| Enamine | EN300-4110629-0.1g |
rac-methyl (2R,5R)-5-methylpiperidine-2-carboxylate |
1417629-98-1 | 0.1g |
$968.0 | 2023-05-30 | ||
| Enamine | EN300-4110629-0.25g |
rac-methyl (2R,5R)-5-methylpiperidine-2-carboxylate |
1417629-98-1 | 0.25g |
$1012.0 | 2023-05-30 | ||
| Enamine | EN300-4110629-0.5g |
rac-methyl (2R,5R)-5-methylpiperidine-2-carboxylate |
1417629-98-1 | 0.5g |
$1056.0 | 2023-05-30 | ||
| Enamine | EN300-4110629-1.0g |
rac-methyl (2R,5R)-5-methylpiperidine-2-carboxylate |
1417629-98-1 | 1g |
$1100.0 | 2023-05-30 | ||
| Enamine | EN300-4110629-2.5g |
rac-methyl (2R,5R)-5-methylpiperidine-2-carboxylate |
1417629-98-1 | 2.5g |
$2155.0 | 2023-05-30 | ||
| Enamine | EN300-4110629-5.0g |
rac-methyl (2R,5R)-5-methylpiperidine-2-carboxylate |
1417629-98-1 | 5g |
$3189.0 | 2023-05-30 | ||
| Enamine | EN300-4110629-10.0g |
rac-methyl (2R,5R)-5-methylpiperidine-2-carboxylate |
1417629-98-1 | 10g |
$4729.0 | 2023-05-30 |
Methyl (2S,5S)-5-methylpiperidine-2-carboxylate Related Literature
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on Methyl (2S,5S)-5-methylpiperidine-2-carboxylate
Research Brief on Methyl (2S,5S)-5-methylpiperidine-2-carboxylate (CAS: 1417629-98-1) in Chemical Biology and Pharmaceutical Applications
Methyl (2S,5S)-5-methylpiperidine-2-carboxylate (CAS: 1417629-98-1) is a chiral piperidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery and development. This compound, characterized by its stereospecific methyl and carboxylate functional groups, has been explored for its role in the synthesis of bioactive molecules, particularly in the context of central nervous system (CNS) therapeutics and enzyme modulation.
Recent studies have highlighted the importance of this compound in the synthesis of novel gamma-aminobutyric acid (GABA) receptor modulators. Researchers have utilized Methyl (2S,5S)-5-methylpiperidine-2-carboxylate as a key intermediate in the development of selective GABAA receptor ligands, which are critical for treating neurological disorders such as anxiety, epilepsy, and insomnia. The stereochemistry of this compound is particularly crucial, as it influences the binding affinity and selectivity of the resulting ligands towards specific receptor subtypes.
In addition to its applications in CNS drug development, Methyl (2S,5S)-5-methylpiperidine-2-carboxylate has been investigated for its role in the synthesis of protease inhibitors. Recent publications have demonstrated its utility in constructing peptidomimetic scaffolds that target viral proteases, including those associated with HIV and hepatitis C. The compound's rigid piperidine ring and chiral centers provide a stable framework for mimicking natural peptide substrates, thereby enhancing the inhibitory potency of the resulting molecules.
From a methodological perspective, advancements in asymmetric synthesis have significantly improved the production efficiency of Methyl (2S,5S)-5-methylpiperidine-2-carboxylate. Catalytic enantioselective hydrogenation and biocatalytic approaches have been employed to achieve high enantiomeric purity, which is essential for pharmaceutical applications. These synthetic innovations not only reduce production costs but also align with the growing demand for sustainable and green chemistry practices in the pharmaceutical industry.
Despite its promising applications, challenges remain in the large-scale production and functionalization of Methyl (2S,5S)-5-methylpiperidine-2-carboxylate. Researchers are actively exploring novel derivatization strategies to expand its utility in drug discovery. For instance, recent work has focused on incorporating this scaffold into macrocyclic compounds, which exhibit enhanced bioavailability and target specificity compared to linear analogs.
In conclusion, Methyl (2S,5S)-5-methylpiperidine-2-carboxylate (CAS: 1417629-98-1) represents a valuable tool in modern medicinal chemistry, with applications spanning from CNS therapeutics to antiviral drug development. Ongoing research efforts continue to uncover new synthetic routes and biological applications for this versatile chiral building block, solidifying its position as a critical component in the pharmaceutical research toolkit.
1417629-98-1 (Methyl (2S,5S)-5-methylpiperidine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)